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Compound of Interest

Compound Name: PK-10

Cat. No.: B11934353

An In-depth Technical Guide on the Antifungal Peptide PK-10 (P10)

This technical guide provides a comprehensive overview of the antifungal peptide PK-10, also
referred to as P10. The document is intended for researchers, scientists, and drug
development professionals interested in the therapeutic potential of this peptide.

Introduction

PK-10, or P10, is a 15-amino acid peptide with the sequence QTLIAIHTLAIRYAN. It is derived
from the immunodominant antigen gp43 of the fungus Paracoccidioides brasiliensis, the
causative agent of paracoccidioidomycosis (PCM). Research has demonstrated that P10 elicits
an interferon-gamma-dependent immune response, providing protection against experimental
PCM. This has positioned P10 as a potential candidate for the development of a vaccine or as
an adjunct to conventional antifungal chemotherapy for the treatment of PCM.

Mechanism of Action

The primary mechanism of action of PK-10 is immunomodulatory. It stimulates a Th-1 type
immune response, characterized by the production of interferon-gamma, which is crucial for
controlling fungal infections. By enhancing the host's immune response against P. brasiliensis,
P10 aids in clearing the infection.

Quantitative Data
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Pharmacokinetic studies have been conducted to evaluate the biodistribution of PK-10. The
peptide was conjugated with the chelating agent HYNIC (hydrazinonicotinamide) and
radiolabeled with technetium-99m (°°mTc) for in vivo imaging and quantification.

Table 1: Biodistribution of ®®*mTc-HYNIC-P10 in Healthy

i 0, i -0

Organ 5 min 15 min 30 min 60 min 120 min 240 min
Blood 7.42+3.07 200+£1.02 057+0.13 043%£0.22 0.21+£0.02 0.22x0.06
Heart 267+£091 0.74+£037 037%£0.18 0.18x0.09 0.11+0.01 0.11+0.02
Lungs ;2627 * 481+290 550+x285 343+288 1.17+0.27 1.05+£0.19
Spleen 209+029 280+£223 395+250 207x1.84 321+£251 3.58x0.49
Stomach 414+159 3.13+x048 1.72+057 168+055 110+0.26 0.97+042
Pancreas 1.72+034 0.85+047 042x024 0.20£0.08 0.12+0.02 0.11+0.03
Brain 0.27£0.08 0.11zx0.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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